Cas no 1343634-88-7 (3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole)
3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole
- 1H-Pyrazole, 3-(4-ethylphenyl)-4-iodo-
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- Inchi: 1S/C11H11IN2/c1-2-8-3-5-9(6-4-8)11-10(12)7-13-14-11/h3-7H,2H2,1H3,(H,13,14)
- InChI Key: WAWQWJRDPGHSLP-UHFFFAOYSA-N
- SMILES: N1C=C(I)C(C2=CC=C(CC)C=C2)=N1
3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494655-1g |
3-(4-Ethylphenyl)-4-iodo-1H-pyrazole |
1343634-88-7 | 97% | 1g |
$353 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610738-1g |
3-(4-Ethylphenyl)-4-iodo-1H-pyrazole |
1343634-88-7 | 97% | 1g |
¥2450.0 | 2023-04-10 |
3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole
Research Briefing on 3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole (CAS: 1343634-88-7): Recent Advances and Applications in Chemical Biology and Medicine
The compound 3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole (CAS: 1343634-88-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.
One of the most notable advancements in the study of 3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and autoimmune disorders. Researchers have successfully utilized this compound as a scaffold to develop potent and selective inhibitors targeting specific kinases, such as JAK and BTK. These inhibitors have shown promising results in preclinical studies, demonstrating significant efficacy in reducing tumor growth and inflammation.
In addition to its role in kinase inhibition, recent studies have explored the anti-inflammatory properties of 3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited strong inhibitory effects on the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.
The synthesis and optimization of 3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole have also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. For instance, a 2022 study in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction that significantly improved the scalability and cost-effectiveness of its synthesis. Such innovations are crucial for facilitating its broader application in drug discovery programs.
Looking ahead, the potential of 3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole extends beyond its current applications. Ongoing research is investigating its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Preliminary data from these studies are encouraging, indicating that this compound may serve as a versatile building block for the development of next-generation therapeutics. As the field continues to evolve, further exploration of its pharmacological properties and mechanisms of action will be essential to unlocking its full potential.
In conclusion, 3-(4-Ethyl-phenyl)-4-iodo-1H-pyrazole (CAS: 1343634-88-7) represents a promising compound with diverse applications in chemical biology and medicine. Its role in kinase inhibition, anti-inflammatory activity, and synthetic versatility underscores its value as a key player in drug discovery. Continued research and development efforts are expected to yield new insights and therapeutic opportunities, solidifying its position as a valuable tool in the fight against various diseases.
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